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Compound of Interest

Compound Name: Kynurenic acid sodium salt

Cat. No.: B1139119

Audience: Researchers, scientists, and drug development professionals.

Introduction

Kynurenic acid (KYNA) is a broad-spectrum antagonist of ionotropic glutamate receptors,
including NMDA, AMPA, and kainate receptors.[1][2] It is an endogenous metabolite of
tryptophan and plays a significant role in neuroprotection against excitotoxicity.[1][3] Due to its
poor solubility in agueous solutions, the sodium salt of kynurenic acid is preferentially used for
in vitro electrophysiological studies. This document provides detailed protocols for the
preparation of kynurenic acid sodium salt stock solutions and its application in
electrophysiology.

Data Presentation

Physicochemical Properties of Kynurenic Acid and its
Sodium Salt
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Kynurenic Acid Sodium

Property Kynurenic Acid

Salt
Molecular Weight 189.17 g/mol 211.15 g/mol [4]
Molecular Formula C10H7NOs C10HsNNaOs3[4]
Appearance Crystalline powder Crystalline powder
CAS Number 492-27-3 2439-02-3[4]

olubili

Kynurenic Acid Sodium

Solvent Kynurenic Acid

Salt
Water ~0.9% at 100°C[5] Up to 100 mM[4][6]
DMSO Up to 50 mM Up to 50 mM[4][6]
0.1 N NaOH 4 mg/mL[5] Not specified
leqg. NaOH Up to 100 mM Not specified

Short-term Storage (<

Solution Type Long-term Storage
several days)

Aqueous Stock Solution 4°C[5] -20°C[7]

Desiccate at Room Desiccate at Room
Powder

Temperature[4] Temperature[4]

Experimental Protocols
Preparation of a 100 mM Kynurenic Acid Sodium Salt
Stock Solution in Water

Materials:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.rndsystems.com/products/kynurenic-acid-sodium-salt_3694
https://www.rndsystems.com/products/kynurenic-acid-sodium-salt_3694
https://www.rndsystems.com/products/kynurenic-acid-sodium-salt_3694
https://www.sigmaaldrich.cn/deepweb/assets/sigmaaldrich/product/documents/231/908/k3375pis.pdf
https://www.rndsystems.com/products/kynurenic-acid-sodium-salt_3694
https://hellobio.com/kynurenic-acid-sodium-salt.html
https://www.rndsystems.com/products/kynurenic-acid-sodium-salt_3694
https://hellobio.com/kynurenic-acid-sodium-salt.html
https://www.sigmaaldrich.cn/deepweb/assets/sigmaaldrich/product/documents/231/908/k3375pis.pdf
https://www.sigmaaldrich.cn/deepweb/assets/sigmaaldrich/product/documents/231/908/k3375pis.pdf
https://www.abcam.com/en-us/products/biochemicals/kynurenic-acid-sodium-salt-aqueous-solution-ab147483
https://www.rndsystems.com/products/kynurenic-acid-sodium-salt_3694
https://www.rndsystems.com/products/kynurenic-acid-sodium-salt_3694
https://www.benchchem.com/product/b1139119?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Kynurenic acid sodium salt (M.W. 211.15 g/mol )

Nuclease-free water

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated scale

Procedure:

Weighing: Accurately weigh out 21.12 mg of kynurenic acid sodium salt.

Dissolving: Transfer the powder to a sterile microcentrifuge tube. Add 1 mL of nuclease-free
water.

Mixing: Vortex the solution until the kynurenic acid sodium salt is completely dissolved.
Gentle warming in a water bath (37°C) can aid dissolution if necessary.

Sterilization (Optional): For long-term storage or use in cell culture, sterilize the stock
solution by passing it through a 0.22 um syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. For short-term use, store the aliquots at 4°C for up to a few
days.[5] For long-term storage, store at -20°C.[7] It is recommended to prepare fresh
solutions on the day of the experiment if possible.[6]

Preparation of Working Solutions in Artificial
Cerebrospinal Fluid (aCSF)

Materials:

100 mM Kynurenic acid sodium salt stock solution

Artificial cerebrospinal fluid (aCSF)

Calibrated pipettes
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Procedure:

o Calculation: Determine the volume of the stock solution required to achieve the desired final
concentration in your aCSF. For example, to prepare 10 mL of aCSF with a final KYNA
concentration of 1 mM:

o Use the formula; C1V1 = C2V2
o (100 mM) * V1 = (1 mM) * (10 mL)
o V1=0.1mLor 100 pL

e Dilution: Add 100 pL of the 100 mM kynurenic acid sodium salt stock solution to 9.9 mL of
aCSF.

e Mixing: Gently mix the solution by inverting the tube or by brief vortexing.

e Application: The working solution is now ready for use in your electrophysiology setup.

Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation
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Preparation of Kynurenic Acid Sodium Salt Stock Solution
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Caption: Workflow for preparing a kynurenic acid sodium salt stock solution.

Signaling Pathway of Kynurenic Acid in
Electrophysiology
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Caption: Kynurenic acid as a broad-spectrum glutamate receptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Kynurenic Acid
Sodium Salt in Electrophysiology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139119#how-to-prepare-kynurenic-acid-sodium-
salt-stock-solution-for-electrophysiology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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